Cas no 1314965-08-6 (2-Oxa-8-azaspiro[4.5]decan-1-one hydrochloride)

• Product Name: 2-Oxa-8-azaspiro[4.5]decan-1-one hydrochloride
• CAS No: 1314965-08-6
• MF: C₈H₁₄ClNO₂
• MW: 191.655
• MDL: MFCD11035931
• CID: 4552364
• PubChem ID: 55265571
• Update Time: 2025-05-26

2-Oxa-8-azaspiro[4.5]decan-1-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Oxa-8-azaspiro[4.5]decan-1-one hydrochloride
• 2-OXA-8-AZASPIRO[4.5]DECAN-1-ONEHYDROCHLORIDE
• Z1198304217
• AKOS006309394
• 4427-25-2
• 2-Oxa-8-azaspiro[4.5]decan-1-one--hydrogen chloride (1/1)
• J-510190
• MFCD11035931
• EN300-99362
• DB-070526
• SCHEMBL19520634
• SB42948
• CS-0147150
• F52500
• DS-6199
• 2-oxa-8-azaspiro[4.5]decan-1-one;hydrochloride
• DTXSID20717148
• 1314965-08-6

• MDL： MFCD11035931
• Inchi： InChI=1S/C8H13NO2.ClH/c10-7-8(3-6-11-7)1-4-9-5-2-8;/h9H,1-6H2;1H
• InChI Key： KPGCANIHGVTRKA-UHFFFAOYSA-N
• SMILES： C1CNCCC12CCOC2=O.Cl

Computed Properties

• Exact Mass: 191.0713064g/mol
• Monoisotopic Mass: 191.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 173
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives

Additional information on 2-Oxa-8-azaspiro[4.5]decan-1-one hydrochloride

Comprehensive Overview of 2-Oxa-8-azaspiro[4.5]decan-1-one hydrochloride (CAS No. 1314965-08-6)

2-Oxa-8-azaspiro[4.5]decan-1-one hydrochloride (CAS No. 1314965-08-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This spirocyclic compound features a unique structural framework, combining an oxa (oxygen-containing) and aza (nitrogen-containing) ring system. Its molecular formula and precise configuration make it a valuable intermediate in the synthesis of bioactive molecules, particularly in drug discovery and development.

The compound's spiro[4.5]decane core is a notable scaffold in medicinal chemistry, often associated with enhanced stability and bioavailability. Researchers are increasingly exploring its potential in targeting central nervous system (CNS) disorders, given its ability to cross the blood-brain barrier. Recent studies have linked derivatives of 2-Oxa-8-azaspiro[4.5]decan-1-one to applications in neurodegenerative diseases and pain management, aligning with growing public interest in mental health and chronic pain solutions.

In the context of green chemistry and sustainable synthesis, 1314965-08-6 has been evaluated for its compatibility with eco-friendly reaction conditions. This aligns with the global push toward reducing hazardous solvents and minimizing waste in pharmaceutical manufacturing. The hydrochloride salt form improves the compound's solubility, a critical factor in formulation development—a topic frequently searched by professionals in drug delivery optimization.

From a technical perspective, the 2-Oxa-8-azaspiro[4.5]decan-1-one structure exhibits intriguing stereochemistry, which influences its interactions with biological targets. Computational modeling and AI-driven drug design tools have been employed to predict its binding affinities, reflecting the industry's shift toward in silico methods. Such approaches are often queried in search engines by researchers seeking to streamline preclinical workflows.

The compound's stability under various pH conditions and thermal profiles has also been investigated, addressing common questions about storage requirements and handling protocols. These practical considerations are crucial for laboratory technicians and scale-up production teams, making such data highly relevant in professional forums and databases.

As the demand for novel heterocyclic compounds rises, CAS No. 1314965-08-6 represents a promising candidate for further exploration. Its dual functionality (oxa and aza moieties) offers versatility in derivatization, a feature frequently highlighted in patents for small-molecule therapeutics. This aligns with trending searches around "scaffold hopping" and "fragment-based drug discovery," underscoring its relevance in modern pharmacology.

In summary, 2-Oxa-8-azaspiro[4.5]decan-1-one hydrochloride exemplifies the intersection of structural innovation and therapeutic potential. Its applications span from CNS drug candidates to sustainable synthesis, resonating with both academic and industrial research priorities. Continued studies on its pharmacokinetics and toxicity profile will further solidify its role in advancing precision medicine—a dominant theme in contemporary healthcare discussions.